3-(2-methoxyphenyl)-9-(2-phenylethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one

• IUPAC Name: 3-(2-methoxyphenyl)-9-(2-phenylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C26H23NO4/c1-29-23-10-6-5-9-19(23)22-16-30-26-20(25(22)28)11-12-24-21(26)15-27(17-31-24)14-13-18-7-3-2-4-8-18/h2-12,16H,13-15,17H2,1H3
• InChI Key: ZDKRBJPEUCIYRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=COC3=C(C2=O)C=CC4=C3CN(CO4)CCC5=CC=CC=C5
• Molecular Formula: C26H23NO4
• Molecular Weight: 413.5 g/mol
• CAS No.: 929402-83-5

Description

This compound is a chromeno-oxazine derivative characterized by a fused chromene-oxazine core substituted with a 2-methoxyphenyl group at position 3 and a 2-phenylethyl chain at position 7. Its molecular formula is C24H21NO4 (molecular weight: 387.43 g/mol), and it is commercially available under CAS number 946385-22-4 with purity ≥90% .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structural Modifications

Chromeno-oxazine derivatives differ primarily in substituent groups at positions 3 and 8. Key structural variations include:

• Position 3 : Aromatic substituents (e.g., methoxyphenyl, fluorophenyl, chlorophenyl).
• Position 9 : Alkyl/aryl chains (e.g., hydroxyalkyl, benzyl, phenylethyl, ferrocenyl).

Table 1: Structural and Physical Properties of Selected Analogs

Compound Name (Substituents)	Position 3 Substitutent	Position 9 Substitutent	Melting Point (°C)	Yield (%)	Key Biological Activity	Reference
Target Compound : 3-(2-Methoxyphenyl)-9-(2-phenylethyl)-chromeno-oxazin-4-one	2-Methoxyphenyl	2-Phenylethyl	N/A	N/A	Not reported
3-(4-Methoxyphenyl)-9-(4-methylbenzyl)-chromeno-oxazin-2-one	4-Methoxyphenyl	4-Methylbenzyl	159–164	70	Not reported
3-(4-Fluorophenyl)-9-(2-hydroxyethyl)-chromeno-oxazin-4-one	4-Fluorophenyl	2-Hydroxyethyl	149–151	81	Not reported
9-(Furan-3-ylmethyl)-3-(4-methoxyphenyl)-chromeno-oxazin-4-one	4-Methoxyphenyl	Furan-3-ylmethyl	N/A	N/A	Osteoblast formation promoter
3-(3,4-Dimethoxyphenyl)-9-(4-hydroxybutyl)-2-(trifluoromethyl)-chromeno-oxazin-4-one	3,4-Dimethoxyphenyl	4-Hydroxybutyl	154–156	82	Not reported
9-(2-((N,N-Dimethylamino)methyl)ferrocenemethyl)-chromeno-oxazin-2,8-dione	None (ferrocene core)	Ferrocenylmethyl	N/A	90	Antimalarial

Impact of Substituents on Physicochemical Properties

Position 3 Modifications: Electron-Withdrawing Groups (e.g., -CF₃, -F, -Cl): Enhance thermal stability and lipophilicity. For example, trifluoromethyl-substituted analogs (e.g., compound 4h, n=3 ) exhibit higher melting points (154–156°C) compared to non-halogenated derivatives. The 4-methoxyphenyl analog (6d) shows moderate yields (70%) and a melting point of 159–164°C.

Position 9 Modifications :

• Hydrophilic Chains (e.g., hydroxyalkyl) : Improve aqueous solubility but reduce thermal stability. For instance, 2-hydroxyethyl-substituted analogs melt at 149–151°C.
• Aromatic/Alkyl Chains (e.g., phenylethyl, benzyl) : Enhance lipophilicity and membrane permeability. The phenylethyl group in the target compound likely contributes to its hydrophobic character.

Key Analytical Techniques :

• NMR/IR Spectroscopy : Confirms substituent positions and hydrogen bonding .
• HRMS: Validates molecular weights (e.g., compound 6k with C24H17FNO3, [M+H]+ calc. 386.1194).